Cas no 1247342-88-6 ((4-fluoro-2-methylphenyl)methanesulfonamide)

• Product Name: (4-fluoro-2-methylphenyl)methanesulfonamide
• CAS No: 1247342-88-6
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 4580417
• PubChem ID: 62135164
• Update Time: 2025-10-28

(4-fluoro-2-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2-methyl-phenyl)-methanesulfonamide
• (4-fluoro-2-methylphenyl)methanesulfonamide
• EN300-177934
• 1247342-88-6
• 1-(4-fluoro-2-methylphenyl)methanesulfonamide
• CHEMBL5009407
• F73339
• MFCD16686689
• SB78316
• U1V
• AKOS011415413

• Inchi： 1S/C8H10FNO2S/c1-6-4-8(9)3-2-7(6)5-13(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： NSTXYAFVZNXQTB-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Additional information on (4-fluoro-2-methylphenyl)methanesulfonamide

Research Briefing on (4-fluoro-2-methylphenyl)methanesulfonamide (CAS: 1247342-88-6): Recent Advances and Applications

The compound (4-fluoro-2-methylphenyl)methanesulfonamide (CAS: 1247342-88-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate or a biochemical tool.

One of the key areas of research has been the optimization of synthetic routes for (4-fluoro-2-methylphenyl)methanesulfonamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system, which improved the scalability and purity of the compound. This advancement is critical for further preclinical and clinical evaluations, as it ensures a reliable supply of the compound for research purposes.

In terms of biological activity, (4-fluoro-2-methylphenyl)methanesulfonamide has shown promising results in targeting specific enzymes involved in inflammatory pathways. A recent in vitro study highlighted its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases such as arthritis. The compound's selectivity for COX-2 over COX-1 was particularly noteworthy, as it may reduce the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant development is the exploration of (4-fluoro-2-methylphenyl)methanesulfonamide as a potential anticancer agent. Preliminary studies have indicated that the compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. Researchers are now investigating its synergistic effects with existing chemotherapeutic agents, which could lead to more effective combination therapies. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of (4-fluoro-2-methylphenyl)methanesulfonamide. Results from these studies suggest that the compound exhibits favorable oral bioavailability and a relatively long half-life, making it a viable candidate for oral administration. Additionally, its metabolic stability in human liver microsomes indicates a low likelihood of drug-drug interactions, which is a crucial factor in drug development.

Despite these promising findings, challenges remain in the development of (4-fluoro-2-methylphenyl)methanesulfonamide as a therapeutic agent. For instance, its solubility in aqueous solutions is limited, which may affect its formulation and delivery. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation, to overcome this hurdle. Furthermore, the compound's long-term toxicity and potential off-target effects need to be thoroughly investigated in animal models before progressing to clinical trials.

In conclusion, (4-fluoro-2-methylphenyl)methanesulfonamide (CAS: 1247342-88-6) represents a promising compound with diverse potential applications in medicine. Recent advancements in its synthesis, biological activity, and pharmacokinetics have laid a solid foundation for future research. However, addressing the remaining challenges will be essential to fully realize its therapeutic potential. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be key to advancing this compound toward clinical use.